Cas no 1808373-15-0 (5,6-dichloro-N-[4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-[4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• CAS No: 1808373-15-0
• MF: C₁₆H₁₀Cl₂FN₃O₂S
• MW: 398.238903522491
• CID: 6234400
• PubChem ID: 93996572
• Update Time: 2025-06-15

5,6-dichloro-N-[4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-N-[4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• AKOS034364624
• 1808373-15-0
• Z451708340
• EN300-26615179

• Inchi： 1S/C16H10Cl2FN3O2S/c1-24-13-3-2-9(19)5-10(13)12-7-25-16(21-12)22-15(23)8-4-11(17)14(18)20-6-8/h2-7H,1H3,(H,21,22,23)
• InChI Key： JTYKTYYTGGVJLE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1=NC(=CS1)C1C=C(C=CC=1OC)F)=O)Cl

Computed Properties

• Exact Mass: 396.9854813g/mol
• Monoisotopic Mass: 396.9854813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5,6-dichloro-N-[4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide

Comprehensive Overview of 5,6-dichloro-N-[4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide (CAS No. 1808373-15-0)

The compound 5,6-dichloro-N-[4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide (CAS No. 1808373-15-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine-3-carboxamide core substituted with 5,6-dichloro groups and linked to a 1,3-thiazol-2-yl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds like 5,6-dichloro-N-[4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide has surged due to their versatility in medicinal chemistry. The presence of both fluoro and methoxy substituents on the phenyl ring enhances its bioavailability and metabolic stability—a critical factor addressed in modern drug design. This aligns with frequent search queries such as "improving drug half-life with fluorinated compounds" and "role of thiazole derivatives in medicine," reflecting industry priorities.

Synthetic routes to this compound often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, methodologies widely discussed in organic chemistry forums. Its CAS No. 1808373-15-0 serves as a unique identifier in regulatory documentation and patent literature, emphasizing its commercial relevance. Notably, the 1,3-thiazole segment resonates with ongoing studies on privileged scaffolds in fragment-based drug discovery—a hot topic in AI-assisted molecular design platforms.

From an analytical perspective, characterization of 5,6-dichloro-N-[4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide typically employs LC-MS, NMR spectroscopy, and X-ray crystallography. These techniques confirm the stereoelectronic effects induced by its dichloropyridine unit, which influences binding affinity in biological targets. Such data are crucial for researchers investigating "structure-activity relationships of halogenated carboxamides," a frequently searched term in academic databases.

Environmental and safety assessments of this compound follow OECD guidelines, with particular focus on its degradation products. The 5-fluoro-2-methoxyphenyl group’s stability under UV exposure has been a subject of photochemical studies, addressing sustainability concerns in green chemistry initiatives. This ties into popular searches like "eco-friendly heterocycle synthesis" and "persistence of fluorinated pharmaceuticals in wastewater."

In conclusion, 5,6-dichloro-N-[4-(5-fluoro-2-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide represents a multifaceted research tool bridging medicinal chemistry and materials science. Its CAS No. 1808373-15-0 ensures traceability in global chemical inventories, while its structural features continue to inspire innovations in targeted therapy development. As computational modeling and high-throughput screening advance, compounds like this will remain at the forefront of interdisciplinary scientific exploration.